Cas no 41046-68-8 (1,3-BENZENEDIOL, 4-IODO-)

• Product Name: 1,3-BENZENEDIOL, 4-IODO-
• CAS No: 41046-68-8
• MF: C₆H₅IO₂
• MW: 236.007174253464
• CID: 3186276
• PubChem ID: 616738
• Update Time: 2025-05-25

1,3-BENZENEDIOL, 4-IODO- Chemical and Physical Properties

Names and Identifiers

• 1,3-BENZENEDIOL, 4-IODO-
• SCHEMBL70261
• 4-Iodo-1,3-benzenediol #
• DTXCID501746476
• 4-iodoresorcinol
• DTXSID801316638
• 4-Iodo-1,3-dihydroxybenzene
• EN300-4931294
• 886-460-0
• 41046-68-8
• 4-iodobenzene-1,3-diol

• Inchi： 1S/C6H5IO2/c7-5-2-1-4(8)3-6(5)9/h1-3,8-9H
• InChI Key： DWOPERRUKLPBFG-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1O)O

Computed Properties

• Exact Mass: 235.933
• Monoisotopic Mass: 235.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 1,3-BENZENEDIOL, 4-IODO-

1,3-BENZENEDIOL, 4-IODO- (CAS No. 41046-68-8)

1,3-BENZENEDIOL, 4-IODO- is a compound with the CAS registry number 41046-68-8, and it belongs to the family of benzene derivatives. This compound is characterized by the presence of two hydroxyl groups (-OH) at positions 1 and 3 of the benzene ring, with an iodine atom substituted at position 4. The structure of 1,3-benzenediol, 4-iodo- makes it a valuable molecule in various chemical and biochemical applications.

The synthesis of 1,3-benzenediol, 4-iodo- typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in forming the iodinated benzene derivative. These advancements have not only enhanced the efficiency of synthesis but also opened new avenues for its application in drug discovery and material science.

One of the most promising applications of 1,3-benzenediol, 4-iodo- is in the field of medicinal chemistry. The compound serves as a precursor for various bioactive molecules due to its ability to undergo diverse functional group transformations. For example, recent research has demonstrated its potential in the development of anti-cancer agents. The hydroxyl groups on the benzene ring can be modified to introduce bioisosteric replacements or to enhance solubility and bioavailability.

In addition to its medicinal applications, 1,3-benzenediol, 4-iodo- has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its role as a building block for π-conjugated systems, which are essential components in organic light-emitting diodes (OLEDs) and solar cells.

The chemical stability of 1,3-benzenediol, 4-iodo- is another area of interest. Studies have shown that the compound exhibits moderate stability under standard conditions but can undergo degradation under certain environmental conditions. Understanding its stability is crucial for its safe handling and storage in industrial settings.

From a structural perspective, 1,3-benzenediol, 4-iodo- exhibits interesting electronic properties due to the conjugation between the hydroxyl groups and the iodine substituent. This conjugation influences its reactivity in various chemical reactions. Recent computational studies have provided deeper insights into its electronic structure, which has further enhanced our understanding of its reactivity and potential applications.

In conclusion, 1,3-benzenediol, 4-iodo- (CAS No. 41046-68-8) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial applications. As research continues to uncover new properties and uses for this compound, its significance in the chemical community is expected to grow further.